![molecular formula C18H19NO4S B2534930 (E)-1-(3-((furan-2-ylmethyl)sulfonyl)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one CAS No. 2097940-26-4](/img/structure/B2534930.png)
(E)-1-(3-((furan-2-ylmethyl)sulfonyl)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one
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Description
(E)-1-(3-((furan-2-ylmethyl)sulfonyl)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively investigated.
Scientific Research Applications
- Researchers have explored the use of this compound in catalytic organic synthesis. Specifically, it has been synthesized through a two-step process involving the catalytic conversion of N-acetylglucosamine to 5-hydroxymethylfurfural (HMF), followed by a condensation reaction with 3,3-Dimethyl-2-butanone. This approach not only demonstrates the feasibility of converting biomass into valuable chemical precursors but also exemplifies the synthesis of novel compounds using green chemistry principles .
- The compound has been utilized for the preparation of furan-derived amines, such as 1-(furan-2-yl)-4-methylpentan-2-amine. The catalyst used in this process was Ru/C, and the yield was high (up to 95%). This application highlights its potential in organic synthesis .
- The compound contributes to the preparation of bio-based monomers. For instance, it serves as a building block for 2,5-furan dicarboxylic acid (FDCA) and 2,5-furan dimethanol (FDM). These monomers are relevant in the synthesis of various polymers, including polyesters and polyamides .
- Given the increasing environmental concerns and the need for renewable resources, biomass-derived compounds like this one hold promise. They can be used for producing high-value bio-fuels and chemicals, contributing to sustainable energy solutions .
- While the compound itself has interesting properties, its derivatives may exhibit substantial biological activity. Researchers continue to explore its potential in pharmaceuticals and other applications .
- The successful execution of methodologies involving this compound offers fresh insights and opens new avenues for advancements in catalytic organic synthesis. Emphasizing sustainability and efficiency, it aligns with the principles of green chemistry .
Catalytic Organic Synthesis
Furan-Derived Amines
Bio-Based Monomers for Polymers
Renewable Energy and Chemicals
Biological Activity and Derivatives
Advancements in Green Technology
properties
IUPAC Name |
(E)-1-[3-(furan-2-ylmethylsulfonyl)pyrrolidin-1-yl]-3-phenylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4S/c20-18(9-8-15-5-2-1-3-6-15)19-11-10-17(13-19)24(21,22)14-16-7-4-12-23-16/h1-9,12,17H,10-11,13-14H2/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQZQHBAUALSQHX-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1S(=O)(=O)CC2=CC=CO2)C(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CC1S(=O)(=O)CC2=CC=CO2)C(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-(3-((furan-2-ylmethyl)sulfonyl)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one |
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